Cas no 243666-14-0 (2,3,5-Trifluorophenylacetonitrile)

2,3,5-Trifluorophenylacetonitrile structure
243666-14-0 structure
Product Name:2,3,5-Trifluorophenylacetonitrile
CAS No:243666-14-0
MF:C8H4F3N
MW:171.119272232056
MDL:MFCD00083546
CID:67169
PubChem ID:2777955
Update Time:2025-04-18

2,3,5-Trifluorophenylacetonitrile Chemical and Physical Properties

Names and Identifiers

    • 2,3,5-Trifluorophenylacetonitrile
    • 2,3,5-Trifluorobenzyl cyanide
    • 2-(2,3,5-trifluorophenyl)acetonitrile
    • 2,3,5-trifluoroBenzeneacetonitrile
    • Benzeneacetonitrile,2,3,5-trifluoro-
    • (2,3,5-Trifluorophenyl)acetonitrile
    • 243666-14-0
    • AKOS006229589
    • AM62523
    • MFCD00083546
    • DTXSID50380728
    • CS-0207390
    • JS-4107
    • FT-0653262
    • AC-4197
    • SCHEMBL7100610
    • A5024
    • DB-000371
    • MDL： MFCD00083546
    • Inchi： 1S/C8H4F3N/c9-6-3-5(1-2-12)8(11)7(10)4-6/h3-4H,1H2
    • InChI Key： FYOYNOOXHLNVNJ-UHFFFAOYSA-N
    • SMILES： FC1C(=CC(=CC=1CC#N)F)F

Computed Properties

  • Exact Mass: 171.03000
  • Monoisotopic Mass: 171.02958362g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 198
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.9
  • Topological Polar Surface Area: 23.8Ų

Experimental Properties

  • PSA: 23.79000
  • LogP: 2.16998

2,3,5-Trifluorophenylacetonitrile Security Information

  • Hazard Statement： Toxic
  • Hazardous Material transportation number：UN 3276
  • Hazard Category Code： 20/21/22-36/37/38
  • Safety Instruction： S26; S36/37/39
  • Hazardous Material Identification： T
  • HazardClass：TOXIC
  • Risk Phrases：R20/21/22

2,3,5-Trifluorophenylacetonitrile Customs Data

  • HS CODE：2926909090
  • Customs Data：

    China Customs Code:

    2926909090

    Overview:

    2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

2,3,5-Trifluorophenylacetonitrile Pricemore >>

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